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Compound of Interest

Compound Name: Digitogenin

Cat. No.: B1217190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Digitogenin is a steroidal sapogenin, which serves as the aglycone component of the saponin

digitonin, found in the foxglove plant (Digitalis purpurea)[1]. As a member of the spirostanol

class of natural products, digitogenin possesses a rigid steroidal backbone with a

characteristic spiroketal side chain. While its glycoside, digitonin, is well-known for its detergent

properties in biochemical applications, digitogenin itself exhibits biological activities of interest,

primarily related to its classification as a cardiac glycoside. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and known

biological activities of digitogenin, along with detailed experimental protocols for its extraction,

purification, and analysis.

Chemical Structure and Physicochemical Properties
Digitogenin is a polycyclic organic compound with a complex stereochemistry. Its structure is

characterized by a pentacyclic steroid nucleus and a spiroketal functional group.

Table 1: Chemical Identifiers and Physicochemical Properties of Digitogenin
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Property Value Reference(s)

IUPAC Name

(1R,2S,3S,4R,5'R,6R,7S,8R,9

S,12S,13S,15R,16R,18S)-5',7,

9,13-tetramethylspiro[5-

oxapentacyclo[10.8.0.0²,⁹.0⁴,⁸.

0¹³,¹⁸]icosane-6,2'-

oxane]-3,15,16-triol

[2]

Chemical Formula C₂₇H₄₄O₅ [2]

SMILES Notation

C[C@@H]1CC[C@@]2(--

INVALID-LINK----INVALID-

LINK--

O)O)C)C)O">C@HC)OC1

[2]

Molecular Weight 448.6 g/mol [2]

Melting Point 283 °C [3]

Boiling Point Data not readily available

Solubility
Insoluble in water; soluble in

ethanol.
[4]

pKa Data not readily available

Biological Activity and Signaling Pathways
Digitogenin, as a cardiac glycoside, is known to primarily exert its biological effects through

the inhibition of the plasma membrane Na+/K+-ATPase (sodium-potassium pump)[1][5]. This

inhibition leads to an increase in intracellular sodium, which in turn affects the sodium-calcium

exchanger, leading to an increase in intracellular calcium concentration and enhanced cardiac

contractility.

While the direct signaling pathways modulated by digitogenin are not as extensively studied

as those for its glycoside derivatives like digitoxin, it is plausible that it shares similar

mechanisms. Digitoxin has been shown to suppress the activation of NF-κB (Nuclear Factor

kappa-light-chain-enhancer of activated B cells)[6][7]. NF-κB is a key transcription factor
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involved in inflammatory responses, cell survival, and proliferation. Its inhibition can lead to

downstream effects on gene expression related to these processes.

Below is a proposed signaling pathway for digitogenin, based on the known mechanisms of

related cardiac glycosides.
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Digitalis purpurea Seeds/Leaves

Grinding and Defatting
(e.g., with hexane)

Extraction of Digitonin
(e.g., with hot ethanol)

Filtration and Concentration

Acidic Hydrolysis
(e.g., 2N HCl in ethanol, reflux)

Precipitation of Digitogenin
(addition of water)

Filtration and Washing

Recrystallization
(e.g., from ethanol)

Pure Digitogenin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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